Cas no 1803729-98-7 (3-Hydroxy-2-(2-oxopropyl)mandelic acid)

• Product Name: 3-Hydroxy-2-(2-oxopropyl)mandelic acid
• CAS No: 1803729-98-7
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 4939456
• Update Time: 2025-06-12

3-Hydroxy-2-(2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-(2-oxopropyl)mandelic acid

• Inchi： 1S/C11H12O5/c1-6(12)5-8-7(10(14)11(15)16)3-2-4-9(8)13/h2-4,10,13-14H,5H2,1H3,(H,15,16)
• InChI Key： WLFKGTXNQCUOOA-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC=C(C=1CC(C)=O)O

Computed Properties

• Exact Mass: 224.06847348 g/mol
• Monoisotopic Mass: 224.06847348 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 94.8
• Molecular Weight: 224.21

Additional information on 3-Hydroxy-2-(2-oxopropyl)mandelic acid

3-Hydroxy-2-(2-oxopropyl)mandelic acid (CAS No. 1803729-98-7): An Emerging Compound in Medicinal Chemistry

3-Hydroxy-2-(2-oxopropyl)mandelic acid (CAS No. 1803729-98-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, also known as HOMA, belongs to the class of mandelic acids and exhibits a distinctive hydroxy and oxopropyl functional group arrangement. Recent studies have highlighted its potential in various biological activities, making it a promising candidate for further research and development.

The chemical structure of 3-Hydroxy-2-(2-oxopropyl)mandelic acid is characterized by a benzene ring with a carboxylic acid group at the 2-position and a hydroxy group at the 3-position. Additionally, the presence of an oxopropyl group at the 2-position adds to its complexity and reactivity. This unique combination of functional groups imparts specific chemical properties that are of interest in drug design and synthesis.

In terms of synthesis, HOMA can be prepared through various routes, including the reaction of mandelic acid with appropriate reagents to introduce the hydroxy and oxopropyl groups. One common method involves the use of Grignard reagents and subsequent oxidation steps to achieve the desired structure. The synthetic pathway is crucial for ensuring high purity and yield, which are essential for both research and potential pharmaceutical applications.

Recent studies have explored the biological activities of 3-Hydroxy-2-(2-oxopropyl)mandelic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that HOMA can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its role in modulating inflammatory responses. This property makes it a candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antioxidant. Free radicals are known to cause oxidative stress, which can lead to cellular damage and various diseases. Research has demonstrated that HOMA possesses significant antioxidant activity, as evidenced by its ability to scavenge free radicals and protect cells from oxidative damage. This property could be beneficial in preventing or treating conditions associated with oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.

The cytotoxicity profile of 3-Hydroxy-2-(2-oxopropyl)mandelic acid has also been evaluated in various cell lines. Preliminary studies indicate that it exhibits selective cytotoxicity against cancer cells while sparing normal cells. This selective toxicity is a desirable feature for potential anticancer drugs, as it can minimize side effects associated with conventional chemotherapy. Further investigations are needed to elucidate the mechanisms underlying this selective cytotoxicity.

In addition to its therapeutic potential, HOMA has been studied for its pharmacokinetic properties. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its use in drug development. Initial findings suggest that it has favorable pharmacokinetic properties, including good oral bioavailability and low toxicity, which are promising attributes for a drug candidate.

The safety profile of 3-Hydroxy-2-(2-oxopropyl)mandelic acid is another important aspect being investigated. Preclinical studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, comprehensive safety assessments are ongoing to ensure its suitability for human use.

In conclusion, 3-Hydroxy-2-(2-oxopropyl)mandelic acid (CAS No. 1803729-98-7) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with favorable pharmacological properties, makes it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies will continue to explore its mechanisms of action, optimize its formulation, and evaluate its efficacy in preclinical models, paving the way for potential clinical trials and eventual therapeutic use.